N-[4-(aminosulfonyl)phenyl]-4-fluorobenzamide

• IUPAC Name: 4-fluoro-N-(4-sulfamoylphenyl)benzamide
• InChI: InChI=1S/C13H11FN2O3S/c14-10-3-1-9(2-4-10)13(17)16-11-5-7-12(8-6-11)20(15,18)19/h1-8H,(H,16,17)(H2,15,18,19)
• InChI Key: SWJJWJLTFFSLLV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CC=C(C=C2)S(=O)(=O)N)F
• Molecular Formula: C13H11FN2O3S
• Molecular Weight: 294.30 g/mol

Description

“N-[4-(aminosulfonyl)phenyl]-4-fluorobenzamide” is likely to be an organic compound containing a sulfonamide group that is S-linked to a benzene ring. It’s important to note that the exact properties and characteristics can vary depending on the specific structure of the compound.

Molecular Structure Analysis

The molecular structure of a compound like “N-[4-(aminosulfonyl)phenyl]-4-fluorobenzamide” would likely involve a benzene ring with a sulfonamide group. The exact structure would depend on the placement of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties such as solubility, melting point, boiling point, etc., would depend on the specific structure of the compound.

Scientific Research Applications

Behavioral Sensitization and Neuroplasticity

• Research Findings : A derivative of 4-fluoro-N-(4-sulfamoylbenzyl) benzene-sulfonamide (4-FBS), which acts as a carbonic anhydrase inhibitor, was studied. It significantly attenuated nicotine-induced behavioral sensitization in mice. .

Analgesic and Antiallodynic Effects

• Research Findings : 4-Fluoro-N-(4-sulfamoylbenzyl) benzene-sulfonamide demonstrated analgesic and antiallodynic effects in a murine model of pain. .

Mechanism of Action

The mechanism of action would depend on the specific application of “N-[4-(aminosulfonyl)phenyl]-4-fluorobenzamide”. For instance, some sulfonamide compounds act as inhibitors of carbonic anhydrase in humans.

Safety and Hazards

As with any chemical compound, handling “N-[4-(aminosulfonyl)phenyl]-4-fluorobenzamide” would require appropriate safety measures. It’s important to avoid contact with skin and eyes, and avoid formation of dust and aerosols.

Future Directions

The future research directions would depend on the potential applications of “N-[4-(aminosulfonyl)phenyl]-4-fluorobenzamide”. It could be used in the development of new drugs, materials, or chemical processes.